Cas no 209286-96-4 (2-Iodo-3-nitropyridine)

2-Iodo-3-nitropyridine is a heterocyclic compound featuring both iodine and nitro functional groups on a pyridine scaffold. Its structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine substituent acts as a reactive site. The nitro group further enhances its utility by enabling subsequent functionalization or reduction to amines. This compound is commonly employed in pharmaceutical and agrochemical research for constructing complex nitrogen-containing frameworks. Its stability under standard conditions and well-documented reactivity profile contribute to its widespread use in medicinal chemistry and material science applications.

2-Iodo-3-nitropyridine structure

Product Name:2-Iodo-3-nitropyridine

CAS No:209286-96-4

MF:C₅H₃IN₂O₂

MW:249.9939930439

CID:828329

PubChem ID:9942952

Update Time:2025-10-29

2-Iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 2-Iodo-3-nitropyridine
- 2-iodo-3-nitro-pyridine
- Pyridine,2-iodo-3-nitro
- DTXSID20433154
- DB-081229
- 209286-96-4
- Pyridine, 2-iodo-3-nitro-
- AC-27077
- SCHEMBL4064143
- DGUAYSMTXILGJD-UHFFFAOYSA-N
- AKOS015962993
- CS-0435050
- MDL： MFCD09030978
- Inchi： 1S/C5H3IN2O2/c6-5-4(8(9)10)2-1-3-7-5/h1-3H
- InChI Key： DGUAYSMTXILGJD-UHFFFAOYSA-N
- SMILES： IC1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 249.92400
Monoisotopic Mass: 249.92392g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 58.7Å²

Experimental Properties

PSA: 58.71000
LogP: 2.11760

2-Iodo-3-nitropyridine Pricemore >>

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Chemenu	CM173472-1g	2-iodo-3-nitropyridine	209286-96-4	95%	1g	$557	2021-08-05
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